Cas no 3762-25-2 (Diethyl 4-methylbenzylphosphonate)

• Product Name: Diethyl 4-methylbenzylphosphonate
• CAS No: 3762-25-2
• MF: C₁₂H₁₉O₃P
• MW: 242.251224756241
• MDL: MFCD00041385
• CID: 84857
• PubChem ID: 87559196
• Update Time: 2025-05-19

Diethyl 4-methylbenzylphosphonate Chemical and Physical Properties

Names and Identifiers

• (4-Methylbenzyl)-phosphonic acid diethyl ester
• 4-Methylbenzylphosphonic acid diethyl ester
• Diethyl 4-methylbenzylphosphonate
• Diethyl (4-Methylbenzyl)phosphonate
• 1-(diethoxyphosphorylmethyl)-4-methylbenzene
• (4-Methylbenzyl)phosphonic Acid Diethyl Ester
• Diethyl p-tolylmethylphosphonate [(4-Methylphenyl)methyl]phosphonic acid diethyl ester
• Diethyl p-tolylmethylphosphonate
• [(4-Methylphenyl)methyl]phosphonic acid diethyl ester
• QKGBKPZAXXBLJE-UHFFFAOYSA-N
• diethoxy[(4-methylphenyl)methyl]phosphino-1-one
• 1qw7
• SBB058459
• STL220386
• VZ31798
• DB02138
• DTXSID30191056
• SR-01000883730-1
• SY048619
• PHOSPHONIC ACID, P-((4-METHYLPHENYL)METHYL)-, DIETHYL ESTER
• FT-0604788
• 3762-25-2
• Q27093201
• SCHEMBL915242
• Diethyl(4-methylbenzyl)phosphonate
• Diethyl-4-methylbenzylphosphonate, 97%
• NS00030230
• Diethyl-4-methylbenzylphosphonate
• DIETHYL ((4-METHYLPHENYL)METHYL)PHOSPHONATE
• CS-0187361
• Phosphonic acid, [(4-methylphenyl)methyl]-, diethyl ester
• SR-01000883730
• MFCD00041385
• UNII-KR7824QXJ2
• EINECS 223-180-4
• AKOS015842501
• D3336
• KR7824QXJ2
• D90178
• DB-049152
• diethyl (4-methylphenyl)methylphosphonate

• MDL： MFCD00041385
• Inchi： 1S/C12H19O3P/c1-4-14-16(13,15-5-2)10-12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
• InChI Key： QKGBKPZAXXBLJE-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C)=CC=1)(=O)(OCC)OCC
• BRN： 2940626

Computed Properties

• Exact Mass: 242.10700
• Monoisotopic Mass: 242.107181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.07 g/mL at 25 °C(lit.)
• Boiling Point: 160°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.497(lit.)
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 45.34000
• LogP: 3.76110

Diethyl 4-methylbenzylphosphonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on Diethyl 4-methylbenzylphosphonate

Diethyl 4-methylbenzylphosphonate (CAS No. 3762-25-2): A Comprehensive Overview

Diethyl 4-methylbenzylphosphonate, with the chemical formula C₁₂H₁₇O₃P and CAS number 3762-25-2, is an organophosphorus compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its ethyl ester groups and a substituted benzylphosphonate moiety, exhibits a unique set of chemical properties that make it valuable in various applications, particularly in synthetic chemistry and drug development.

The structure of Diethyl 4-methylbenzylphosphonate consists of a phosphorus atom double-bonded to an oxygen atom and single-bonded to two ethyl groups, while the benzyl group is attached to the phosphorus via a methylene bridge. The presence of the 4-methyl substituent on the benzene ring introduces steric and electronic effects that influence the compound's reactivity and interactions with biological targets. This structural feature has been exploited in the design of novel pharmaceuticals and agrochemicals, where precise control over molecular interactions is crucial.

In recent years, Diethyl 4-methylbenzylphosphonate has been explored as a key intermediate in the synthesis of various bioactive molecules. Its phosphonate group is particularly interesting because it can participate in coordination chemistry, forming stable complexes with metals such as zinc and magnesium. These metal complexes have shown promise in catalytic applications, including asymmetric synthesis and polymerization reactions. The ability to modulate these interactions through structural modifications has opened new avenues for developing efficient synthetic methodologies.

The pharmaceutical industry has also been keenly interested in Diethyl 4-methylbenzylphosphonate due to its potential as a pharmacophore. Phosphonates are known for their ability to mimic carboxylic acids and have been incorporated into drugs targeting enzymes such as proteases and kinases. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain cancer-related enzymes, making them attractive candidates for further development. The methyl substituent on the benzene ring further enhances binding affinity by optimizing spatial orientation within the active site of target proteins.

Moreover, the agrochemical sector has utilized Diethyl 4-methylbenzylphosphonate as a precursor in the synthesis of novel pesticides and herbicides. Its stability under various environmental conditions makes it an ideal candidate for formulations designed to protect crops from pests and diseases. Researchers have reported that phosphonate-based compounds exhibit lower toxicity towards non-target organisms compared to traditional pesticides, aligning with the growing demand for environmentally friendly agricultural solutions.

The synthesis of Diethyl 4-methylbenzylphosphonate typically involves phosphonation reactions followed by esterification steps. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods not only enhance efficiency but also allow for greater flexibility in modifying the compound's structure for specific applications. The growing interest in green chemistry has spurred innovation in these synthetic routes, emphasizing minimal waste generation and sustainable practices.

In conclusion, Diethyl 4-methylbenzylphosphonate (CAS No. 3762-25-2) is a versatile compound with significant potential across multiple industries. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new uses for this compound, its importance in modern chemistry is likely to grow even further. The ongoing development of innovative synthetic methods ensures that access to high-quality Diethyl 4-methylbenzylphosphonate will remain robust, supporting advancements in science and technology.